4-hydroxy-N-(3-hydroxypropyl)benzamide

• CAS RN: 87807-89-4
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol
• IUPAC Name: 4-hydroxy-N-(3-hydroxypropyl)benzamide
• InChI: InChI=1S/C10H13NO3/c12-7-1-6-11-10(14)8-2-4-9(13)5-3-8/h2-5,12-13H,1,6-7H2,(H,11,14)
• InChI Key: CRIDVEHJBCCLLN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NCCCO)O

Description

4-hydroxy-N-(3-hydroxypropyl)benzamide is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-hydroxy-N-(3-hydroxypropyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-hydroxy-N-(3-hydroxypropyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 76 g of methyl 4-hydroxybenzoate and 112.5 g of 3-amino-1-propanol was heated and stirred at 120° C. for 8 hours. The reaction mixture was acidified with 2N hydrochloric acid and then extracted with ethyl acetate and butanol. The combined extracts were concentrated in vacuo and the residue was recrystallized from acetonitrile to give 37.8 g of N-(3-hydroxypropyl)-4-hydroxybenzamide, m.p. 118°-120° C.

Synthesis routes and methods II

Procedure details

Methyl p-hydroxybenzoate (11.5 g) was added to 17.0 g of 3-aminopropanol, and the mixture was stirred at 120° C. for 8 hours. Then, the reaction mixture was added to 1 N hydrochloric acid and extracted with ethyl acetate. The extract was washed with an aqueous solution of sodium chloride and dried. Evaporation of the solvent gave a crude product. The crude product was purified by silica gel column chromatography to give 9.3 g (yield 63.7%) of 4-hydroxy-N-(3-hydroxypropyl)benzamide.